Cas no 827304-08-5 (Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester)
![Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester structure](https://www.kuujia.com/scimg/cas/827304-08-5x500.png)
827304-08-5 structure
Product name:Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester
Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester
- 1-[(S)-1-diethoxyphosphorylethylsulfinyl]-4-methylbenzene
- DTXSID00552054
- 827304-08-5
-
- Inchi: InChI=1S/C13H21O4PS/c1-5-16-18(14,17-6-2)12(4)19(15)13-9-7-11(3)8-10-13/h7-10,12H,5-6H2,1-4H3/t12?,19-/m1/s1
- InChI Key: UGUSJHBLUZYFKW-FKWGRNQDSA-N
- SMILES: CCOP(=O)(C(C)S(=O)C1=CC=C(C=C1)C)OCC
Computed Properties
- Exact Mass: 304.08981732g/mol
- Monoisotopic Mass: 304.08981732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8Ų
- XLogP3: 1.8
Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Ulrich Siemeling,Imke Scheppelmann,Beate Neumann,Anja Stammler,Hans-Georg Stammler,Jadwiga Frelek Chem. Commun., 2003, 2236-2237
827304-08-5 (Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester) Related Products
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